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Compound of Interest

Compound Name:
8-Azaspiro[4.5]decane

hydrochloride

Cat. No.: B184460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 8-Azaspiro[4.5]decane
hydrochloride, a heterocyclic organic compound with applications in pharmaceutical research

and development. This document consolidates key data, including its chemical identifier,

physical and chemical properties, and its role as a building block in the synthesis of novel

therapeutic agents.

Chemical Identification
The unique identifier for 8-Azaspiro[4.5]decane hydrochloride is its CAS (Chemical Abstracts

Service) number, which is essential for unambiguous identification in databases and

publications.

Compound Name CAS Number

8-Azaspiro[4.5]decane hydrochloride 1123-30-4[1][2]

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 8-

Azaspiro[4.5]decane and its hydrochloride salt. These properties are critical for its handling,

storage, and application in chemical synthesis.
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Property Value Source

8-Azaspiro[4.5]decane (Free

Base)

Molecular Formula C9H17N [3]

Molecular Weight 139.24 g/mol [3]

Boiling Point 205.7°C at 760 mmHg [4][5]

Density 0.94 g/cm³ [4][5]

Refractive Index 1.496 [5]

InChIKey
AXMNGEUJXLXFRY-

UHFFFAOYSA-N
[3][4]

SMILES C1CCC2(C1)CCNCC2 [3][4]

8-Azaspiro[4.5]decane

hydrochloride

Storage Temperature Inert atmosphere, 2-8°C [6]

Applications in Research and Development
8-Azaspiro[4.5]decane hydrochloride serves as a crucial intermediate in the synthesis of

various compounds, particularly in the development of novel pharmaceuticals.

One notable application is in the preparation of pyrazolecarboxamides, which are investigated

as Factor Xa inhibitors[1]. Factor Xa is a key enzyme in the coagulation cascade, making its

inhibitors important targets for the development of anticoagulant drugs.

The spirocyclic core of 8-Azaspiro[4.5]decane is a valuable scaffold in medicinal chemistry,

offering a three-dimensional structure that can be exploited to design molecules with high

affinity and selectivity for biological targets.

Synthesis and Experimental Protocols
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The synthesis of 8-azaspiro[4.5]decane derivatives is an active area of research. While

specific, detailed experimental protocols for the hydrochloride salt were not found in the initial

search, a patented method for a related dione compound provides insight into the general

synthetic strategies that might be employed.

A patented method for preparing 8-azaspiro[4.5]decane-7,9-dione involves the reaction of 1,1-

pentamethylene oxalic acid and urea[7]. The key steps are:

Reaction: 1,1-pentamethylene oxalic acid and urea are reacted in a 1:1.1 to 1:1.6 molar

ratio.

Conditions: The mixture is stirred at 150-200°C for 0.5-2 hours.

Purification: The crude product is recrystallized from ethanol and activated carbon (30-60%)

to yield the final product[7].

This example illustrates a potential synthetic route to the core spirocyclic structure, which could

then be further modified to produce 8-Azaspiro[4.5]decane and its hydrochloride salt.

Logical Relationship of Synthesis
The following diagram illustrates the general logical flow for the synthesis of the related 8-

azaspiro[4.5]decane-7,9-dione, highlighting the key reactants and conditions.

1,1-Pentamethylene Oxalic Acid

Stirring at 150-200°C
(0.5-2 hours)

Urea

Crude 8-azaspiro[4.5]decane-7,9-dione Recrystallization
(Ethanol & Activated Carbon)

White Crystalline
8-azaspiro[4.5]decane-7,9-dione

Click to download full resolution via product page

Synthetic pathway for 8-azaspiro[4.5]decane-7,9-dione.
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For detailed safety information, it is crucial to consult the Safety Data Sheet (SDS) provided by

the supplier. A safety data sheet for 8-Azaspiro[4.5]decane hydrochloride is available from

suppliers like ChemicalBook[2]. General safety precautions include using the substance in a

well-ventilated area, avoiding contact with skin and eyes, and wearing appropriate personal

protective equipment (PPE) such as gloves and safety glasses.

This document is intended for informational purposes for research and development

professionals. Always refer to the specific product documentation and safety data sheets from

your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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